NSC232003
NSC232003
NSC232003 is a highly potent and cell-permeable UHRF1 inhibitor, which inhibits DNA methylation in vitro and disrupts DNMT1/UHRF1 interactions at a cellular level.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0006864
InChI:
InChI=1S/C6H7N3O3/c1-3(9-12)4-2-7-6(11)8-5(4)10/h2,12H,1H3,(H2,7,8,10,11)/b9-3+
SMILES:
CC(=NO)C1=CNC(=O)NC1=O
Molecular Formula:
C6H7N3O3
Molecular Weight:
169.14 g/mol
NSC232003
CAS No.:
VCID: VC0006864
Molecular Formula: C6H7N3O3
Molecular Weight: 169.14 g/mol
* For research use only. Not for human or veterinary use.
| Description | NSC232003 is a highly potent and cell-permeable UHRF1 inhibitor, which inhibits DNA methylation in vitro and disrupts DNMT1/UHRF1 interactions at a cellular level. |
|---|---|
| Product Name | NSC232003 |
| Molecular Formula | C6H7N3O3 |
| Molecular Weight | 169.14 g/mol |
| IUPAC Name | 5-[(E)-N-hydroxy-C-methylcarbonimidoyl]-1H-pyrimidine-2,4-dione |
| Standard InChI | InChI=1S/C6H7N3O3/c1-3(9-12)4-2-7-6(11)8-5(4)10/h2,12H,1H3,(H2,7,8,10,11)/b9-3+ |
| Standard InChIKey | UDHCVAJUUVCYHW-YCRREMRBSA-N |
| Isomeric SMILES | C/C(=N\O)/C1=CNC(=O)NC1=O |
| SMILES | CC(=NO)C1=CNC(=O)NC1=O |
| Canonical SMILES | CC(=NO)C1=CNC(=O)NC1=O |
| Reference | [1]. Myrianthopoulos V, et al. Tandem virtual screening targeting the SRA domain of UHRF1 identifies a novel chemical tool modulating DNA methylation. Eur J Med Chem. 2016 May 23;114:390-6. |
| PubChem Compound | 135468142 |
| Last Modified | Feb 18 2024 |
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